Cas no 898458-84-9 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide
• CAS No: 898458-84-9
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• CID: 5485935
• Update Time: 2025-06-25

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-furanyl)ethyl]-N2-phenyl-
• N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide

• Inchi： 1S/C23H23N3O3/c27-22(23(28)25-19-9-2-1-3-10-19)24-15-20(21-11-6-14-29-21)26-13-12-17-7-4-5-8-18(17)16-26/h1-11,14,20H,12-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key： VJXPMFNFGPKCAO-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide

Introduction to N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide (CAS No. 898458-84-9)

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide, identified by its CAS number 898458-84-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both furan and tetrahydroisoquinoline moieties in its structure imparts unique electronic and steric properties, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide combines the aromatic stability of the furan ring with the chiral and pharmacophoric characteristics of the tetrahydroisoquinoline scaffold. This combination has been explored in various drug development pipelines, where such structural motifs are known to exhibit a range of biological activities. The diamide functional group further enhances the molecule's potential by providing multiple sites for interaction with biological targets.

In recent years, there has been a surge in research focusing on the development of novel therapeutics derived from natural product-inspired scaffolds. The tetrahydroisoquinoline core is particularly noteworthy, as it is a common structural motif found in numerous bioactive alkaloids and pharmacologically relevant compounds. Studies have demonstrated that derivatives of this class can modulate various cellular pathways, making them promising candidates for treating conditions such as neurological disorders, cancer, and inflammation.

The incorporation of the furan moiety into the molecular structure of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-phenylethanediamide adds an additional layer of complexity and functionality. The electron-deficient nature of the furan ring can influence electronic properties and interactions with biological targets, potentially enhancing binding affinity or selectivity. This feature has been leveraged in the design of molecules with improved pharmacokinetic profiles and reduced side effects.

The diamide group in the compound's name underscores its potential as a bioisostere for other functional groups commonly found in drug molecules. Diamides have been shown to exhibit diverse biological activities due to their ability to form hydrogen bonds and engage in hydrophobic interactions. In the context of N-2-(furan-2-yl strong >)-2-(< strong >1, 2 , 3 , 4 -tetrahydroisoquinolin - 2 - yl strong >)ethyl-N'-< strong >phenylethanediamide strong >), this functional group may play a crucial role in modulating interactions with target proteins or enzymes.

furan - 2 - yl strong >)-2-(< strong >1 , 2 , 3 , 4 -tetrahydroisoquinolin - 2 - yl strong >)ethyl-N'-< strong >phenylethanediamide strong >). These tools allow researchers to predict binding affinities, assess metabolic stability, and identify potential lead compounds with high precision. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of identifying molecules with therapeutic potential. furan - 2 - yl strong >)-2-(< strong >1 , 2 , 3 , 4 -tetrahydroisoquinolin - 2 - yl strong >)ethyl-N'-< strong >phenylethanediamide strong >) shows promise is in the treatment of neurological disorders. The < strong >tetrahydroisoquinoline strong > scaffold is known to interact with various neurotransmitter systems, including dopamine and serotonin receptors. Modulation of these pathways has been implicated in conditions such as depression, Parkinson's disease, and addiction. The additional functionality provided by the < strong >furan strong > and diamide groups may enhance selectivity or potency compared to existing treatments. furan - 2 - yl strong >)-2-(< strong >1 , 2 , 3 , 4 -tetrahydroisoquinolin - 2 - yl strong >)ethyl-N'-< strong >phenylethanediamide strong ><) has also been explored as a candidate for anti-cancer therapies. Preclinical studies have indicated that certain derivatives of this class can inhibit tumor growth by targeting specific molecular pathways involved in cell proliferation and survival. The unique structural features of this compound may allow it to interact with cancer-specific targets while minimizing off-target effects. rrrrrrrrrrrrrrr